![molecular formula C22H24O11 B037852 Scuteamoenoside CAS No. 123914-35-2](/img/structure/B37852.png)
Scuteamoenoside
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Overview
Description
Scuteamoenoside is a natural compound that is extracted from the roots of Scutellaria baicalensis, a traditional Chinese herb. It has been found to exhibit various pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.
Scientific Research Applications
Scuteamoenoside has been extensively studied for its various pharmacological activities. It has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and reducing the expression of inflammatory mediators. This compound has also been found to exhibit anti-cancer effects by inducing apoptosis in cancer cells and inhibiting tumor growth. In addition, this compound has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Mechanism of Action
The mechanism of action of scuteamoenoside is not fully understood. However, it has been suggested that this compound exerts its pharmacological activities by modulating various signaling pathways, including the NF-κB and MAPK pathways. This compound has also been found to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. This compound has also been found to inhibit the expression of inflammatory mediators, such as COX-2 and iNOS. In addition, this compound has been found to induce apoptosis in cancer cells and inhibit tumor growth. This compound has also been found to reduce oxidative stress and inflammation in the brain, exhibiting neuroprotective effects.
Advantages and Limitations for Lab Experiments
Scuteamoenoside has several advantages for lab experiments. It is a natural compound that can be easily extracted from the roots of Scutellaria baicalensis or synthesized through chemical methods. This compound is also relatively stable and can be stored for long periods. However, this compound has some limitations for lab experiments. Its solubility in water is relatively low, which can limit its use in aqueous solutions. In addition, this compound can be expensive to obtain, which can limit its use in large-scale experiments.
Future Directions
There are several future directions for the study of scuteamoenoside. One direction is to investigate the potential of this compound as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative diseases. Another direction is to investigate the mechanism of action of this compound in more detail, including its effects on various signaling pathways and cellular processes. Finally, future studies could focus on developing more efficient methods for synthesizing this compound and improving its solubility in water.
Synthesis Methods
Scuteamoenoside can be synthesized through various methods, including extraction from the roots of Scutellaria baicalensis or chemical synthesis. The chemical synthesis method involves the use of various reagents, including acetic anhydride, pyridine, and sodium acetate. The yield of this compound obtained through chemical synthesis is generally higher than that obtained through extraction.
properties
CAS RN |
123914-35-2 |
---|---|
Molecular Formula |
C22H24O11 |
Molecular Weight |
464.4 g/mol |
IUPAC Name |
(2S)-5-hydroxy-2-[2-hydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-7-methoxy-2,3-dihydrochromen-4-one |
InChI |
InChI=1S/C22H24O11/c1-30-9-5-11(25)17-12(26)7-15(31-14(17)6-9)18-10(24)3-2-4-13(18)32-22-21(29)20(28)19(27)16(8-23)33-22/h2-6,15-16,19-25,27-29H,7-8H2,1H3/t15-,16+,19+,20-,21+,22+/m0/s1 |
InChI Key |
KOBUGDLTCAJTND-DOARKGTESA-N |
Isomeric SMILES |
COC1=CC(=C2C(=O)C[C@H](OC2=C1)C3=C(C=CC=C3O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O |
SMILES |
COC1=CC(=C2C(=O)CC(OC2=C1)C3=C(C=CC=C3OC4C(C(C(C(O4)CO)O)O)O)O)O |
Canonical SMILES |
COC1=CC(=C2C(=O)CC(OC2=C1)C3=C(C=CC=C3OC4C(C(C(C(O4)CO)O)O)O)O)O |
Other CAS RN |
123914-35-2 |
synonyms |
2',5,6'-trihydroxy-7-methoxy-flavanone-2'-O-beta-glucopyranoside scuteamoenoside |
Origin of Product |
United States |
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